Cas no 2111900-78-6 (1-[2-(4-Chlorophenyl)ethenesulfonyl]-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol)

• Product Name: 1-[2-(4-Chlorophenyl)ethenesulfonyl]-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol
• CAS No: 2111900-78-6
• MF: C₁₇H₁₈ClN₃O₄S
• MW: 395.860521793365
• CID: 5408000
• PubChem ID: 129004374
• Update Time: 2025-05-30

1-[2-(4-Chlorophenyl)ethenesulfonyl]-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol
• 1-[2-(4-chlorophenyl)ethenesulfonyl]-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol
• Z1754456792
• EN300-6603484
• 2111900-78-6
• 1-[2-(4-Chlorophenyl)ethenesulfonyl]-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol

• Inchi： 1S/C17H18ClN3O4S/c18-14-5-1-12(2-6-14)7-10-26(23,24)21-9-8-17(22,11-21)16-19-15(20-25-16)13-3-4-13/h1-2,5-7,10,13,22H,3-4,8-9,11H2/b10-7+
• InChI Key： LUDKWAJEYWHRNR-JXMROGBWSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N1CCC(C2=NC(C3CC3)=NO2)(C1)O)(=O)=O

Computed Properties

• Exact Mass: 395.0706549g/mol
• Monoisotopic Mass: 395.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-[2-(4-Chlorophenyl)ethenesulfonyl]-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol

Comprehensive Analysis of 1-[2-(4-Chlorophenyl)ethenesulfonyl]-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol (CAS No. 2111900-78-6)

The compound 1-[2-(4-Chlorophenyl)ethenesulfonyl]-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol (CAS No. 2111900-78-6) represents a sophisticated molecular architecture with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a pyrrolidin-3-ol core with a 3-cyclopropyl-1,2,4-oxadiazol-5-yl moiety and a 4-chlorophenyl ethenesulfonyl group, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on such hybrid molecules due to their versatile biological activities and structural novelty.

In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged, driven by their role in modulating enzyme activity and receptor binding. The cyclopropyl group in this compound enhances its metabolic stability, a feature highly sought after in the development of next-generation therapeutics. This aligns with current trends in precision medicine, where molecules with tailored pharmacokinetic profiles are prioritized. Additionally, the ethenesulfonyl linker offers opportunities for further chemical modifications, enabling the creation of derivatives with improved solubility or target specificity.

The 4-chlorophenyl substituent in CAS 2111900-78-6 contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuropharmacology. This characteristic has sparked interest in its potential applications for central nervous system (CNS) disorders, a field where patients and researchers alike frequently search for "new CNS drug candidates" or "blood-brain barrier permeable molecules." The compound’s structural features also resonate with the growing emphasis on fragment-based drug design, a strategy often queried in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the pyrrolidin-3-ol scaffold in this molecule is noteworthy. This motif appears in numerous FDA-approved drugs, particularly those targeting G-protein-coupled receptors (GPCRs)—a trending subject in biomedical research. The presence of both hydrogen bond donor (hydroxyl) and acceptor (oxadiazole) groups makes it a valuable template for molecular docking studies, a technique frequently explored in computational chemistry forums and search engines.

Environmental and green chemistry considerations are increasingly shaping compound development. The 3-cyclopropyl-1,2,4-oxadiazole unit in 2111900-78-6 demonstrates potential for biodegradability optimization, addressing the pharmaceutical industry’s push toward eco-friendly APIs—a frequently searched term among sustainability-focused researchers. Moreover, its sulfonyl group could enable prodrug strategies, another trending topic in drug delivery system discussions.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR spectroscopy, which dominate search queries related to "compound purity verification." Its chiral center at the pyrrolidin-3-ol position also makes it relevant to asymmetric synthesis debates—a perennial interest in organic chemistry communities. Patent literature suggests derivatives of this scaffold may have applications in kinase inhibition, connecting it to the booming field of targeted cancer therapies.

In material science, the π-conjugated system formed by the oxadiazole and ethenesulfonyl groups offers possibilities for organic electronic materials development. This aligns with searches for "functional organic semiconductors," reflecting cross-disciplinary interest. The compound’s thermal stability—implied by its cyclopropyl-oxadiazole fusion—could be valuable for high-performance polymer applications, another area receiving substantial online attention.

Safety and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of 1-[2-(4-Chlorophenyl)ethenesulfonyl]-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol remain an active research area, corresponding to frequent queries about "compound toxicity prediction tools." Its structural alerts suggest potential for cytochrome P450 interactions—a crucial consideration in drug-drug interaction studies that dominate pharmacological searches.

The commercial availability of CAS 2111900-78-6 through specialty chemical suppliers meets the needs of researchers searching for "rare chemical building blocks." Its price and synthesis scalability frequently appear in process chemistry discussions, particularly among users investigating "cost-effective heterocycle synthesis." The compound’s multifunctional nature allows diverse structure-activity relationship explorations, making it valuable for medicinal chemistry programs worldwide.

Future research directions for this molecule likely include crystallography studies to elucidate its three-dimensional conformation—a subject gaining traction with advances in X-ray diffraction technologies. The chlorophenyl-sulfonyl segment may also inspire investigations into selective enzyme inhibitors, particularly for diseases where protein-protein interactions need modulation. These aspects consistently rank high in academic search trends related to structural biology and rational drug design.